Cas no 875664-30-5 (Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)-)

Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)- structure
875664-30-5 structure
Product Name:Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)-
CAS No:875664-30-5
MF:C11H15BrO
MW:243.140202760696
CID:709819
PubChem ID:66545375
Update Time:2025-04-19

Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)-
    • 2-Bromo-5-(trifluoromethyl)benzyl alcohol
    • 2-Bromo-5-(1,1-dimethylethyl)benzenemethanol
    • 2-Bromo-5-(tert-butyl)benzyl alcohol
    • AKOS015995367
    • (2-bromo-5-tert-butylphenyl)methanol
    • 875664-30-5
    • (2-Bromo-5-(tert-butyl)phenyl)methanol
    • Inchi: 1S/C11H15BrO/c1-11(2,3)9-4-5-10(12)8(6-9)7-13/h4-6,13H,7H2,1-3H3
    • InChI Key: NYILPGNROQEGKK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1CO)C(C)(C)C

Computed Properties

  • Exact Mass: 253.95500
  • Monoisotopic Mass: 253.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.306
  • Melting Point: 69-71°C
  • Boiling Point: 303℃
  • Flash Point: 137℃
  • Refractive Index: 1.505
  • PSA: 20.23000
  • LogP: 2.96020

Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)- Pricemore >>

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